Cas no 2171950-14-2 (tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate)

• Product Name: tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate
• CAS No: 2171950-14-2
• MF: C₁₇H₁₈ClNO₅
• MW: 351.781524181366
• CID: 5963176
• PubChem ID: 165720845
• Update Time: 2025-06-11

tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate
• EN300-1644833
• 2171950-14-2
• tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate

• Inchi： 1S/C17H18ClNO5/c1-16(2,3)24-15(22)19-8-17(9-19)13(20)12(14(21)23-17)10-4-6-11(18)7-5-10/h4-7,20H,8-9H2,1-3H3
• InChI Key： LCKRQLIHMAWKAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=O)OC2(C=1O)CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 351.0873504g/mol
• Monoisotopic Mass: 351.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro3.4oct-7-ene-2-carboxylate

Research Brief on tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate (CAS: 2171950-14-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of spirocyclic compounds due to their unique structural features and potential therapeutic applications. Among these, tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate (CAS: 2171950-14-2) has emerged as a compound of interest due to its promising biological activity and synthetic versatility. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The synthesis of tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular attention to the stereoselective formation of the spirocyclic core. The compound's structure has been characterized using advanced spectroscopic methods, including NMR and mass spectrometry, confirming its high purity and stability under various conditions.

Pharmacological evaluations of this compound have revealed its potential as a modulator of key biological pathways. Preliminary in vitro studies indicate that it exhibits inhibitory activity against specific enzymes involved in inflammatory and oncogenic processes. These findings suggest that tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate could serve as a lead compound for the development of novel anti-inflammatory or anticancer agents. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic profile.

In addition to its pharmacological potential, this compound has also been explored for its utility in chemical biology research. Its unique spirocyclic structure makes it a valuable scaffold for the design of probes and tool compounds that can be used to study complex biological systems. Recent work has demonstrated its compatibility with various bioorthogonal labeling techniques, enabling its use in target identification and validation studies.

Despite these promising developments, challenges remain in the further development of tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, tert-butyl 7-(4-chlorophenyl)-8-hydroxy-6-oxo-5-oxa-2-azaspiro[3.4]oct-7-ene-2-carboxylate represents a promising candidate for further investigation in drug discovery and chemical biology. Its unique structural features and biological activity underscore its potential as a versatile tool for both therapeutic and research applications. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical benefits.